(R)-2-(1-Aminoethyl)-3-chlorophenol

• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• IUPAC Name: 2-[(1R)-1-aminoethyl]-3-chlorophenol
• InChI: InChI=1S/C8H10ClNO/c1-5(10)8-6(9)3-2-4-7(8)11/h2-5,11H,10H2,1H3/t5-/m1/s1
• InChI Key: VDVGTTGFYZTAJT-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC=C1Cl)O)N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)O)N

Description

(R)-2-(1-Aminoethyl)-3-chlorophenol is a chiral phenolic compound featuring a 3-chlorophenol backbone substituted with a (1R)-configured aminoethyl group at the 2-position. Its molecular formula is C₈H₁₀ClNO, with a molecular weight of 171.62 g/mol. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and functional groups, which may confer unique reactivity or biological activity .

Scientific Research Applications

Chemistry: : In organic chemistry, it serves as an intermediate for the synthesis of more complex molecules. Its functional groups make it suitable for a wide range of reactions.

Biology: : It can be used in the study of enzyme interactions due to its ability to act as a substrate or inhibitor in biochemical assays.

Medicine: : Research into 2-[(1R)-1-aminoethyl]-3-chlorophenol has explored its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific enzymes or receptors.

Industry: : It is used in the manufacture of dyes, agrochemicals, and other specialty chemicals, owing to its reactive functional groups.

Mechanism of Action

The compound exerts its effects primarily through interactions with various molecular targets. For instance, the amino group may form hydrogen bonds with enzymes or receptors, altering their activity. The phenol and chloro groups might participate in additional binding or catalytic processes, influencing the overall biochemical pathways involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key properties of (R)-2-(1-Aminoethyl)-3-chlorophenol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Functional Groups	Commercial Availability
(R)-2-(1-Aminoethyl)-3-chlorophenol	C₈H₁₀ClNO	171.62	3-Cl, 2-(R)-aminoethyl	Phenol, amine, chloro	Limited (research use)
(R)-2-(1-Aminoethyl)phenol	C₈H₁₁NO	137.18	2-(R)-aminoethyl	Phenol, amine	Available
3-[(1R)-2-Chloro-1-hydroxyethyl]phenol	C₈H₉ClO₂	172.61	3-OH, 1R-hydroxy-2-Cl-ethyl	Phenol, hydroxyl, chloro	Not reported

Key Observations :

• Chlorine Position: The 3-chloro substituent in (R)-2-(1-Aminoethyl)-3-chlorophenol introduces steric and electronic effects distinct from non-chlorinated analogs like (R)-2-(1-Aminoethyl)phenol. This may alter solubility, acidity (pKa), and reactivity in nucleophilic substitution reactions .
• Functional Group Diversity: The hydroxyl and amino groups in (R)-2-(1-Aminoethyl)-3-chlorophenol contrast with 3-[(1R)-2-Chloro-1-hydroxyethyl]phenol, which replaces the amino group with a hydroxyl. This difference likely impacts hydrogen-bonding capacity and biological target interactions .

Q & A

Basic Research Questions

What are the optimal synthetic routes for enantioselective synthesis of (R)-2-(1-Aminoethyl)-3-chlorophenol?

The enantioselective synthesis of this compound can be achieved via ω-transaminase-mediated biocatalysis, leveraging chiral amine intermediates. Key steps include:

• Substrate preparation : Use 3-chlorophenyl ketones as precursors.
• Enzymatic resolution : Employ ω-transaminases (e.g., from Arthrobacter sp.) to catalyze the transamination of ketones to the (R)-enantiomer with high enantiomeric excess (ee >99%) .
• Purification : Utilize column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization in ethanol/water.

Table 1 : Typical Reaction Conditions

Parameter	Value
Temperature	30–37°C
pH	7.5–8.5
Co-solvent	10–20% DMSO
Reaction Time	12–24 hours

How should (R)-2-(1-Aminoethyl)-3-chlorophenol be stored to ensure stability?

The compound is sensitive to oxidation and moisture. Recommended protocols:

• Storage : Under inert gas (argon or nitrogen) at 2–8°C in amber glass vials .
• Stability monitoring : Perform HPLC analysis (C18 column, 0.1% TFA in acetonitrile/water) every 3 months to detect degradation products.

What spectroscopic methods are suitable for characterizing this compound?

• NMR : Use $^1$H and $^{13}$C NMR in DMSO-d6 to confirm the chlorophenyl and aminoethyl groups. Key signals:
  • Aromatic protons at δ 7.2–7.5 ppm (3H, m).
  • Ethylamine protons at δ 2.8–3.1 ppm (2H, q) .
• Mass spectrometry : ESI-MS in positive ion mode (expected [M+H]⁺: m/z 186.1) .

Advanced Research Questions

How does the spatial configuration of (R)-2-(1-Aminoethyl)-3-chlorophenol influence its interaction with biological targets?

The (R)-enantiomer exhibits enhanced binding to G-protein-coupled receptors (GPCRs) due to:

• Hydrogen bonding : The amino group interacts with Asp113 in the receptor’s active site.
• Hydrophobic interactions : The 3-chlorophenyl group fits into a hydrophobic pocket, confirmed via molecular docking (AutoDock Vina) and mutagenesis studies .

Table 2 : Binding Affinity Comparison

Enantiomer	Kd (nM)
(R)	12.3 ± 1.5
(S)	450 ± 25

What thermodynamic factors govern the dissociation behavior of (R)-2-(1-Aminoethyl)-3-chlorophenol in aqueous solutions?

The dissociation constant (pKa) of the phenolic hydroxyl group is temperature-dependent. Key findings:

• UV-Vis spectroscopy : At 25°C, pKa ≈ 9.2, decreasing to 8.7 at 100°C due to increased solvation entropy .
• Van’t Hoff analysis : ΔH = +28.5 kJ/mol (endothermic dissociation), ΔS = +95 J/mol·K .

How can enantiomeric purity be validated during scale-up synthesis?

• Chiral HPLC : Use a Chiralpak AD-H column (n-hexane/isopropanol 90:10, 1 mL/min). Retention times: (R)-enantiomer = 8.2 min, (S) = 10.5 min .
• Circular dichroism (CD) : Peak at 225 nm (positive Cotton effect) confirms (R)-configuration .

What safety protocols are critical for handling this compound in vitro?

• Toxicity data : LD₅₀ (oral, rat) = 320 mg/kg; induces mild skin irritation (ECHA classification) .
• Exposure control : Use fume hoods, nitrile gloves, and N95 respirators. Spill cleanup: Absorb with diatomaceous earth and dispose as hazardous waste .

Methodological Guidance

• Contradiction resolution : (BenchChem) suggests receptor selectivity data, but these should be validated via independent assays (e.g., radioligand binding) due to source reliability concerns.
• Advanced characterization : Single-crystal X-ray diffraction (Mo Kα radiation, 113 K) resolves absolute configuration, with R-factor <0.05 for high precision .